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MIC Values and Antibacterial Activity of Pefloxacin

The following table compiles MIC data for Pefloxacin against different bacterial groups, gathered from

historical in-vitro studies. Please note that these values are for reference and may not represent current

susceptibility patterns due to evolving antibiotic resistance.

Bacterial Strain / Group
MIC₉₀ Value
(mg/L)

Key Context / Comparative Activity

Enterobacteriaceae (incl. E. coli,
Klebsiella, Salmonella, Shigella)

0.25 - 1.0 [1]
[2]

At least as active as third-generation
cephalosporins against these organisms [1].

Pseudomonas aeruginosa 2.0 - 2.5 [1]
[2]

More active than many other tested
antibiotics [1].

Staphylococcus aureus (incl.
methicillin-resistant strains)

0.4 - 0.5 [1]
[2]

Highly active against staphylococci [1].

Streptococci (incl. Str. faecalis, Str.
pneumoniae)

4.0 [1] [2] Markedly less active against streptococcal
species [1].
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A Key Application: Pefloxacin as a Surrogate Marker

While Pefloxacin has therapeutic uses, a critical modern application in clinical microbiology is its use as a

surrogate marker to detect fluoroquinolone resistance in Salmonella and other Enterobacterales [3] [4]

[5].

The Problem: It is difficult for clinical labs to detect Salmonella isolates with low-level resistance to
ciprofloxacin, which can still lead to treatment failure. Traditional tests like nalidixic acid screening

miss certain resistance mechanisms [5].
The Solution: A 5 μg pefloxacin disk diffusion test has been shown to correctly identify these low-

level resistant isolates, including those with plasmid-mediated resistance [5].
Guideline Adoption: Due to its high sensitivity, both the Clinical and Laboratory Standards Institute

(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have
approved the pefloxacin disk diffusion method for this purpose [3] [5].

Experimental Protocol: Pefloxacin Disk Diffusion Test

The following diagram outlines the general workflow for performing the pefloxacin disk diffusion test to

screen for fluoroquinolone resistance.
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Start: Revive and confirm
bacterial isolate

Prepare bacterial
suspension

Adjust to 0.5 McFarland
standard

Inoculate Mueller-Hinton
agar plate

Apply 5 μg pefloxacin
disk to plate

Incubate at 35°C
for 16-20 hours

Measure Zone of Inhibition
(ZOI) diameter

Interpret Result

Resistant
(ZOI ≤ 23 mm)

Susceptible
(ZOI ≥ 24 mm)
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Workflow Steps and Interpretation:

Strain Preparation: Revive the bacterial isolate (e.g., Salmonella) from a frozen glycerol stock and
confirm its identity using standard biochemical methods and serotyping [3] [6].

Inoculum Standardization: Prepare a bacterial suspension and adjust its turbidity to a 0.5
McFarland standard, which is approximately 1.5 x 10⁸ CFU/mL [5].

Inoculation and Disk Application: Evenly swab the suspension onto a Mueller-Hinton agar plate.
Then, apply a 5 μg pefloxacin disk to the surface of the inoculated agar [3] [5].

Incubation: Incub the plate at 35°C (±1°C) in ambient air for 16 to 20 hours [5].
Measurement and Interpretation: After incubation, measure the diameter of the zone of inhibition

(ZOI) around the disk in millimeters.
Resistant: ZOI ≤ 23 mm. This indicates the presence of fluoroquinolone resistance

mechanisms [3] [6].
Susceptible: ZOI ≥ 24 mm. This indicates susceptibility to fluoroquinolones like ciprofloxacin

[3].

Conclusion

In summary, for your comparison guide:

Historical Potency: Pefloxacin demonstrates strong in vitro activity against a wide range of Gram-

negative and Gram-positive bacteria, though it is less potent against streptococci.
Practical Utility: Its most significant current research and diagnostic application is as a highly

sensitive and specific surrogate marker for detecting decreased fluoroquinolone susceptibility in
Salmonella, guiding appropriate antibiotic therapy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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